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Compound of Interest

Compound Name:

N-((1,1-

Dimethylethoxy)carbonyl)-3-fluoro-

L-phenylalanine

Cat. No.: B558692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-fluoro-L-phenylalanine, a

fluorinated amino acid of significant interest in medicinal chemistry, biochemistry, and drug

development. This document details its chemical identity, including its CAS number and

synonyms, and presents its physicochemical properties in a clear, tabular format. Furthermore,

this guide offers detailed experimental protocols for its synthesis and its incorporation into

peptides, alongside methodologies for in vitro and in vivo evaluation. The guide also explores

its potential interaction with cellular signaling pathways, visualized through a diagram, and

provides a logical workflow for its application in research.

Chemical Identity and Properties
3-fluoro-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine, where a

hydrogen atom at the meta-position of the phenyl ring is substituted with a fluorine atom. This

substitution imparts unique properties, such as increased metabolic stability and altered

electronic characteristics, making it a valuable tool in drug design and protein engineering.[1]

CAS Number: 19883-77-3[2]
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Synonyms:

L-Phe(3-F)-OH

m-Fluoro-L-phenylalanine

H-Phe(3-F)-OH

(S)-2-Amino-3-(3-fluorophenyl)propionic acid[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-fluoro-L-

phenylalanine.

Property Value Reference

Molecular Formula C₉H₁₀FNO₂ [2]

Molecular Weight 183.18 g/mol [2]

Appearance
White to off-white crystalline

powder
ChemBK

Melting Point 240-245 °C ChemBK

Purity ≥98% (HPLC) Chem-Impex

Solubility Soluble in water and alcohol [2]

Experimental Protocols
This section provides detailed methodologies for the synthesis of 3-fluoro-L-phenylalanine and

its application in peptide synthesis and biological assays.

Chemical Synthesis of (3R)-3-fluoro-L-phenylalanine
This protocol is adapted from a reported synthesis of fluorinated phenylalanines.[3]

Materials:
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(1R,2R)-2-amino-L-phenylpropane-1,3-diol

Di-tert-butyl dicarbonate (Boc₂O)

Allyl chloroformate (Alloc-Cl)

Pyridine

Dichloromethane (DCM)

Diethylaminosulfur trifluoride (DAST)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Oxidizing agent (e.g., Jones reagent)

Standard work-up and purification reagents (solvents, acids, bases, silica gel)

Procedure:

Boc Protection: Dissolve (1R,2R)-2-amino-L-phenylpropane-1,3-diol in a suitable solvent like

DCM. Add Boc₂O and a base (e.g., triethylamine) and stir at room temperature until the

reaction is complete (monitored by TLC).

Alloc Protection: To the Boc-protected intermediate, add pyridine followed by dropwise

addition of Alloc-Cl at 0 °C. Allow the reaction to warm to room temperature and stir until

completion.

Fluorination: Dissolve the resulting di-protected compound in an anhydrous solvent (e.g.,

DCM) and cool to -78 °C. Add DAST dropwise and stir for several hours.

Selective Deprotection: Remove the Alloc protecting group by treating the fluorinated

intermediate with Pd(PPh₃)₄ in a suitable solvent.

Oxidation: Oxidize the primary alcohol of the resulting Boc-protected amino alcohol to a

carboxylic acid using an appropriate oxidizing agent.
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Deprotection and Purification: Remove the Boc protecting group under acidic conditions and

purify the final product, (3R)-3-fluoro-L-phenylalanine, by recrystallization or column

chromatography.

Incorporation into Peptides via Solid-Phase Peptide
Synthesis (SPPS)
This protocol outlines the incorporation of Fmoc-3-fluoro-L-phenylalanine-OH into a peptide

chain using standard Fmoc-SPPS chemistry.

Materials:

Fmoc-protected amino acids

Fmoc-3-fluoro-L-phenylalanine-OH

Rink Amide resin (or other suitable solid support)

N,N'-Diisopropylcarbodiimide (DIC)

OxymaPure

20% Piperidine in Dimethylformamide (DMF)

DMF

DCM

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane)

Diethyl ether

Procedure:

Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and

then treat again for 15 minutes to remove the Fmoc protecting group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing: Wash the resin thoroughly with DMF and DCM.

Amino Acid Coupling: a. In a separate vial, dissolve Fmoc-3-fluoro-L-phenylalanine-OH (3

eq.), DIC (3 eq.), and OxymaPure (3 eq.) in DMF. b. Add the activated amino acid solution to

the resin and agitate for 2 hours. c. Monitor the coupling reaction using a Kaiser test.

Washing: Wash the resin with DMF and DCM.

Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

Final Deprotection: After the final coupling, perform a final Fmoc deprotection.

Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave

the peptide from the resin and remove side-chain protecting groups.

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Purify the

peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

In Vitro Cell Viability Assay (MTT Assay)
This protocol is to assess the cytotoxic effects of 3-fluoro-L-phenylalanine on a cancer cell line.

Materials:

Cancer cell line (e.g., MCF-7, HeLa)

Complete cell culture medium

3-fluoro-L-phenylalanine

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well plates

Procedure:
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Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of 3-fluoro-L-phenylalanine in the complete

medium. Replace the medium in the wells with the prepared solutions and incubate for 24,

48, or 72 hours.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37 °C.

Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the cell viability as a percentage of the untreated control and

determine the IC₅₀ value.

Signaling Pathways and Logical Workflows
The incorporation of fluorinated amino acids can perturb cellular signaling pathways.

Phenylalanine is known to activate the mTORC1 signaling pathway, a key regulator of cell

growth and proliferation. It is hypothesized that 3-fluoro-L-phenylalanine may act as an

antagonist to this pathway due to its structural similarity to L-phenylalanine.[4]
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Caption: Potential interaction of 3-fluoro-L-phenylalanine with the mTOR signaling pathway.

The following diagram illustrates a typical experimental workflow for the evaluation of a novel

compound like 3-fluoro-L-phenylalanine.
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Caption: A generalized experimental workflow for the application of 3-fluoro-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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